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Compound of Interest

Compound Name: 4-Nitrophenyl trimethylacetate

Cat. No.: B1194109 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides critical safety and logistical

information for the handling of 4-Nitrophenyl trimethylacetate (CAS: 4195-17-9), a compound

that may cause an allergic skin reaction. Adherence to these guidelines is essential for

minimizing risk and ensuring proper disposal.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure. The following table summarizes the recommended PPE for

handling 4-Nitrophenyl trimethylacetate.
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PPE Category Item Specification

Hand Protection Gloves

Butyl rubber gloves are

recommended for handling

nitro compounds.[1] Nitrile

gloves may offer short-term

splash protection but should

be changed immediately upon

contact.[2]

Eye Protection Safety Glasses
Safety glasses with side

shields are required.

Face Protection Face Shield

A face shield should be worn in

addition to safety glasses

when there is a risk of

splashing.

Body Protection Laboratory Coat
A standard laboratory coat

should be worn.

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to avoid

the need for respiratory

protection.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Always handle 4-Nitrophenyl trimethylacetate in a well-ventilated area, preferably within a

chemical fume hood.

Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water.
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Prevent the formation of dust when handling the solid form.

Do not eat, drink, or smoke in areas where this chemical is handled.

Storage:

Store in a tightly closed container in a cool, dry place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
The disposal of 4-Nitrophenyl trimethylacetate and any contaminated materials must be

carried out in accordance with institutional and local regulations for hazardous waste.

Waste Collection:

Solid Waste: Collect solid 4-Nitrophenyl trimethylacetate waste and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, labeled hazardous

waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, labeled hazardous waste

container for organic waste.

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "4-Nitrophenyl trimethylacetate".

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not dispose of 4-Nitrophenyl trimethylacetate down the drain or in regular trash.

Experimental Workflow
The following diagram outlines the standard workflow for handling 4-Nitrophenyl
trimethylacetate in a laboratory setting, from preparation to disposal.
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Handling

Cleanup & Disposal

Don PPE

Prepare work area in fume hood

Weigh/measure 4-Nitrophenyl trimethylacetate

Perform experiment
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Safe handling workflow for 4-Nitrophenyl trimethylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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